Cas no 123391-65-1 ((5-formylfuran-2-yl)methyl N-butylcarbamate)

• Product Name: (5-formylfuran-2-yl)methyl N-butylcarbamate
• CAS No: 123391-65-1
• MF: C₁₁H₁₅NO₄
• MW: 225.241103410721
• CID: 2618454
• PubChem ID: 71340142
• Update Time: 2025-04-21

(5-formylfuran-2-yl)methyl N-butylcarbamate Chemical and Physical Properties

Names and Identifiers

• (5-formylfuran-2-yl)methyl N-butylcarbamate
• (5-Formylfuran-2-yl)methyl butylcarbamate
• DTXSID00767404
• 123391-65-1

• Inchi： 1S/C11H15NO4/c1-2-3-6-12-11(14)15-8-10-5-4-9(7-13)16-10/h4-5,7H,2-3,6,8H2,1H3,(H,12,14)
• InChI Key： SDXQKFBFHOUBOL-UHFFFAOYSA-N
• SMILES： O(C(NCCCC)=O)CC1=CC=C(C=O)O1

Computed Properties

• Exact Mass: 225.10010796Da
• Monoisotopic Mass: 225.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 68.5Ų